1-Indanone 1-Indanone Indanone, also known as hydrindone or alpha-indanone, belongs to the class of organic compounds known as indanones. Indanones are compounds containing an indane ring bearing a ketone group. Indanone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Indanone can be converted into 2-formylindan-1-one.
Indan-1-one is an indanone that consists of 2,3-dihydro-1H-indene substituted by an oxo group at position 1.
Brand Name: Vulcanchem
CAS No.: 83-33-0
VCID: VC0140024
InChI: InChI=1S/C9H8O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2
SMILES: C1CC(=O)C2=CC=CC=C21
Molecular Formula: C9H8O
Molecular Weight: 132.16 g/mol

1-Indanone

CAS No.: 83-33-0

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VCID: VC0140024

Molecular Formula: C9H8O

Molecular Weight: 132.16 g/mol

1-Indanone - 83-33-0

CAS No. 83-33-0
Product Name 1-Indanone
Molecular Formula C9H8O
Molecular Weight 132.16 g/mol
IUPAC Name 2,3-dihydroinden-1-one
Standard InChI InChI=1S/C9H8O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2
Standard InChIKey QNXSIUBBGPHDDE-UHFFFAOYSA-N
SMILES C1CC(=O)C2=CC=CC=C21
Canonical SMILES C1CC(=O)C2=CC=CC=C21
Appearance Powder
Boiling Point 243.0 °C
Melting Point 42.0 °C
Physical Description Solid
Description Indanone, also known as hydrindone or alpha-indanone, belongs to the class of organic compounds known as indanones. Indanones are compounds containing an indane ring bearing a ketone group. Indanone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Indanone can be converted into 2-formylindan-1-one.
Indan-1-one is an indanone that consists of 2,3-dihydro-1H-indene substituted by an oxo group at position 1.
Synonyms indacrinic acid
indacrinone
indanone
indanone, (+-)-isomer
indanone, (R)-isomer
indanone, (S)-isomer
indanone, sodium salt
MK 196
MK 286
MK-286
PubChem Compound 6735
Last Modified Nov 11 2021
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